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Compound of Interest

Compound Name: Bis(4-iodophenyl)methanone

Cat. No.: B3053816

Compound Identification and Physicochemical
Properties

Bis(4-iodophenyl)methanone, also known as 4,4'-Diiodobenzophenone, is a diaryl ketone.[1]
Its structure is characterized by a central carbonyl group bonded to two 4-iodophenyl rings.
While comprehensive experimental data on its physical properties are not widely published, key
identifiers and computed properties are summarized below. Researchers should treat this
compound as a solid powder with low water solubility, typical of similar benzophenone
derivatives.[2]

Table 1: Physicochemical Properties of Bis(4-iodophenyl)methanone
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Property Value Source
CAS Number 5630-56-8 [11[3]
Molecular Formula Ci3Hsl20 [1]
Molecular Weight 434.01 g/mol [11[3]
IUPAC Name bis(4-iodophenyl)methanone [1]
Synonyms 4,4'-Diiodobenzophenone, o

NSC 86517
Appearance Assumed to be a solid powder N/A

] ] 171-174 °C (for the similar
Melting Point ] [2][4]
4,4'-Dibromobenzophenone)

| Solubility | Assumed to be soluble in organic solvents like chloroform and methanol, with low
water solubility. |[2] |

Hazard Identification and Toxicological Assessment

A critical aspect of safely handling any chemical is a thorough understanding of its potential
hazards. For Bis(4-iodophenyl)methanone, specific, comprehensive toxicological data is
largely unavailable.[5] This necessitates a conservative "read-across" approach, inferring
potential hazards from its known GHS classification and data on structurally similar
compounds.

Known GHS Classification

The European Chemicals Agency (ECHA) C&L Inventory provides a single, harmonized GHS
classification for this compound.[1]

e Hazard Statement: H411: Toxic to aquatic life with long lasting effects.

o Hazard Class: Hazardous to the aquatic environment, long-term hazard (Aquatic Chronic 2).

[1]

» Pictogram:
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e Precautionary Statements: P273 (Avoid release to the environment), P391 (Collect spillage),
P501 (Dispose of contents/container to an approved waste disposal plant).[1]

The primary established hazard is environmental. Extreme care must be taken to prevent this
compound from entering drains or waterways.

Inferred Toxicological Profile (Read-Across Approach)

Due to the absence of specific data on human health effects, we must infer potential hazards
from related chemical structures, such as other halogenated benzophenones and iodo-phenyl
compounds.[6] This methodology is a cornerstone of chemical safety assessment in the
absence of complete data.[6]

o Skin and Eye Irritation: Structurally similar compounds, like 1-(4-iodophenyl)ethan-1-one and
other benzophenone derivatives, are classified as causing skin irritation (H315) and serious
eye irritation (H319).[6][7][8] Therefore, it is prudent to assume Bis(4-
iodophenyl)methanone is an irritant upon contact with skin and eyes.

o Respiratory Irritation: Many fine chemical powders can cause respiratory tract irritation upon
inhalation.[6][8] Safety data for related compounds often include the H335 (May cause
respiratory irritation) classification.[6][8] All handling of the solid compound should be
performed in a manner that avoids dust generation.

« Unknown Systemic Effects: The toxicological properties of many research chemicals have
not been fully investigated.[9] The presence of iodine atoms and the benzophenone core—a
structure known to have biological activity—warrants treating this compound with a high
degree of caution regarding potential systemic effects upon ingestion or absorption.

Exposure Controls and Personal Protective
Equipment (PPE)

Given the identified and inferred hazards, stringent exposure controls are mandatory. This
involves a combination of engineering controls (i.e., fume hoods) and appropriate PPE.[10] The
selection of PPE should be based on the specific task being performed.[11]

Engineering Controls
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¢ Chemical Fume Hood: All manipulations of Bis(4-iodophenyl)methanone powder, including
weighing, transferring, and preparing solutions, must be conducted inside a certified
chemical fume hood to prevent inhalation of dust.[12]

+ Ventilation: Ensure the laboratory has adequate general ventilation.[13]

Personal Protective Equipment (PPE)

A risk-based approach should be taken for PPE selection. The following diagram outlines the
decision-making process for appropriate protection.

Solid Form
\

iquid Form

Handling Solid Powder

(Weighing, Transferring)

/

Required PPE:
- Nitrile Gloves (Double-gloved recommended)
- Impermeable Lab Coat
- Safety Goggles (ANSI 287.1)
- N95 Respirator (or higher)

Click to download full resolution via product page
Caption: PPE Selection Logic for Bis(4-iodophenyl)methanone.

Table 2: Recommended Personal Protective Equipment
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Protection Specification Rationale

Nitrile gloves inspected .
To prevent skin contact

) prior to use. Consider .
Hand Protection and potential

double-gloving when L .
. . irritation/absorption.[14]
handling the solid.

Wear tightly fitting safety To protect eyes from dust

Eye/Face Protection ) )
goggles or a face shield.[5] particles and splashes.

Wear an impervious, long- )
To protect skin and personal

Skin and Body Protection sleeved lab coat that closes in

clothing from contamination.
the front.[5][14]

| Respiratory Protection | When handling the powder outside of a fume hood (not
recommended) or if dust formation is significant, a NIOSH-approved N95 respirator or higher is
required.[5][10] | To prevent inhalation of irritating and potentially toxic dust. |

Always practice good industrial hygiene.[15] Wash hands thoroughly with soap and water after
handling and before leaving the laboratory.[13]

Safe Handling and Storage Protocols

Adherence to standardized workflows is critical to minimizing exposure and ensuring

experimental integrity.

Standard Handling Workflow

The following workflow diagram illustrates the key steps for safely handling the compound from

storage to disposal.

Retrieve from Storage Don Appropriate PPE Decontaminate Glassware Dispose of Waste
(Cool, Dry, Darky [ (See Table 2) Work in Fume Hood |—{ Weigh Compound Prepare Solution |—{ Use in Application | —| o Work Area (Soid & Liguid) Doff PPE |—{ Wash Hands

Click to download full resolution via product page

Caption: Standard laboratory workflow for Bis(4-iodophenyl)methanone.
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Step-by-Step Handling Protocol

o Preparation: Before retrieving the compound, ensure the chemical fume hood is operational
and the work area is clean. Don all required PPE as specified in Table 2.

» Weighing: Use a spatula to carefully transfer the desired amount of solid to a weigh boat or
container. Avoid creating dust. Perform this task on a draft shield or in the fume hood.

o Solution Preparation: Add the solid to the chosen solvent within the fume hood. Cap the
container and mix until dissolved.

o Cleanup: After use, decontaminate the work surface. Collect all contaminated disposables
(gloves, weigh boats, wipes) in a designated, sealed waste container.

o Post-Handling: Doff PPE in the correct order to avoid self-contamination. Wash hands
thoroughly with soap and water.

Storage Conditions

» Store the container tightly closed in a dry, cool, and well-ventilated place.[5][9]
» Keep away from incompatible materials such as strong oxidizing agents.[9][15]
e Protect from light, as similar iodinated compounds can be light-sensitive.[15]

Emergency Procedures

Rapid and correct response to an emergency is critical. All personnel must be familiar with the
location of safety showers, eyewash stations, and fire extinguishers.

Emergency Response Decision Tree
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Personnel Exposure /
Route of Exposure?

Ski 9 Eye 9 Inhalation: I
- Remove contaminated clothing - Rinse with water for 15 min - Move tc sh ail - Rinse mouth with water
- Wash with soap & water for 15 min - Remove contact lenses if possible | |- If not breathing, give artficial respiration - Do NOT induce vomiting
- Seek medical attention if irritation persists, - Seek immediate medical attention, - Seek medical attention - Seek immediate medical attention,

Click to download full resolution via product page

Caption: Decision tree for emergency response procedures.

First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[9]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation develops or persists.[9]

 Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.[5]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.[16]
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Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective
equipment. Avoid dust formation and prevent contact with skin and eyes.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, as it is toxic to aquatic life.[1][5]

o Containment and Cleanup: Carefully sweep up or vacuum the spilled solid and place it into a
suitable, closed container for disposal.[9]

Disposal Considerations

Chemical waste must be disposed of in accordance with all local, regional, and national
regulations.[9]

e Product Disposal: The material should be disposed of by a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[5] Do not contaminate water,
foodstuffs, or sewer systems.[5]

» Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[5] Alternatively, dispose of contaminated packaging as unused
product.[17]

Conclusion and Knowledge Gaps

Bis(4-iodophenyl)methanone is a research chemical with a known long-term hazard to
aquatic life. Due to a significant lack of specific toxicological data for human health, a highly
cautious approach is warranted. Researchers must assume the compound is a skin, eye, and
respiratory irritant and has the potential for unknown systemic toxicity. The safety protocols
outlined in this guide—centered on the use of engineering controls, appropriate PPE, and strict
handling procedures—are designed to minimize potential exposure. The primary directive is to
treat this compound with the respect afforded to a substance of unknown toxicity, ensuring that
all handling and disposal practices prioritize personnel and environmental safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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